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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for trimethoxymethane (also known as trimethyl orthoformate). The information is compiled
and presented to meet the needs of laboratory personnel and professionals in drug
development, ensuring safe and compliant use of this chemical.

Chemical Identification and Properties

Trimethoxymethane is an organic compound and the simplest orthoester. It is a colorless
liquid with a pungent odor, widely used as a reagent in organic synthesis, particularly for the
formation of methyl ethers and acetals.[1]

Table 1: Physical and Chemical Properties of Trimethoxymethane
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Property Value

Molecular Formula C4H1003

Molecular Weight 106.12 g/mol

CAS Number 149-73-5[2]

Appearance Colorless transparent liquid[2][3]

Odor Pungent[1]

Boiling Point 101-102 °C (214-216 °F)

Melting Point -53 °C (-63.4 °F)[2][4]

Flash Point 13-15 °C (55.4-59 °F) (Closed cup)[4][5]
Density 0.97 g/cm3 at 25 °C (77 °F)

Vapor Pressure

23.5 mm Hg at 20 °C[6]

Vapor Density

3.67 (Air = 1.0)[6]

Solubility

Soluble in ethanol, ether, and benzene;

decomposes in water.[6]

Autoignition Temperature

255 °C (491 °F)[4][5]

Hazard Identification and Classification

Trimethoxymethane is classified as a hazardous substance. It is crucial to understand its

potential dangers to ensure safe handling.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

o H225: Highly flammable liquid
Flammable Liquids 2

and vapor[7]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[7]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[8]
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory

Single Exposure (Respiratory 3

tract irritation)

irritation[7]

Signal Word: Danger[8][9]
Hazard Pictograms:

e Flame (GHS02)[1]

e Exclamation Mark (GHSO07)[1]

Toxicological Information

Exposure to trimethoxymethane can have adverse health effects.

Table 3: Acute Toxicity Data

Route of Exposure Species Value

Oral LD50 Rat 3130 mg/kg|[6]
Dermal LD50 Rabbit 500 mg/kg (24h)[2]
Inhalation LCLO Rat 4000 ppm (8h)[6]

o Skin Irritation: Causes skin irritation.[8]

o Eye Irritation: Causes serious eye irritation.[8][9]
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o Respiratory Irritation: May cause respiratory tract irritation.[8][9]

» Carcinogenicity: Not reported as a carcinogen by NTP, ACGIH, OSHA, or IARC.[2]

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize the risks associated with
trimethoxymethane.

Safe Handling Workflow
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Trimethoxymethane Safe Handling Workflow
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[8][10]

» Skin Protection: Use nitrile gloves (minimum 5 mil thickness) and wear a flame-resistant lab
coat or chemical-resistant coveralls.[10][11]

» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator with organic vapor cartridges.[8][11]

Storage Requirements

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][5]
Keep containers tightly closed to prevent moisture contamination and leakage.[5][8] It is
moisture-sensitive.[5][8] Store separately from incompatible materials such as strong oxidizing
agents and acids.[2][5]

Emergency Procedures
First-Aid Measures

Table 4: First-Aid Procedures
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Exposure Route

First-Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

[8]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a physician.[5]

[8]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a physician.[5][8]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[5][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant

foam, or dry sand.[5][8] Water spray can be used to cool unopened containers.[8]

o Unsuitable Extinguishing Media: Do NOT use a water jet, as it may spread the fire.[8]

o Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may

travel to a source of ignition and flash back.[2] Containers may explode when heated.[5]

Hazardous combustion products include carbon monoxide and carbon dioxide.[5][8]

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5][8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[8] Remove all sources of ignition.

[8] Ensure adequate ventilation.[8] Wear appropriate personal protective equipment.[8]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

o Containment and Cleanup: Contain the spillage and then collect with a non-combustible
absorbent material (e.g., sand, earth, vermiculite).[8] Place in a suitable, closed container for
disposal.[8]

Disposal Considerations

Dispose of trimethoxymethane and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[8][11] Do not mix with other waste.[8]
Uncleaned containers should be handled as the product itself.[8]

This guide is intended to provide comprehensive safety and handling information for
trimethoxymethane. Always refer to the specific Safety Data Sheet (SDS) provided by your
supplier for the most current and detailed information. Adherence to these guidelines is critical
for maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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